molecular formula C18H18F3N3O B2951071 N-(2,5-difluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide CAS No. 882082-02-2

N-(2,5-difluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide

Cat. No. B2951071
CAS RN: 882082-02-2
M. Wt: 349.357
InChI Key: GKOHERGROAOKSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,5-difluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide, commonly known as DFPA, is a chemical compound that has gained significant attention in the field of scientific research. DFPA belongs to the class of piperazine derivatives and has been studied extensively for its potential use in the treatment of various medical conditions.

Mechanism of Action

The exact mechanism of action of DFPA is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor partial agonist. This dual mode of action is thought to contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
DFPA has been shown to increase the levels of serotonin in the brain, which is a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. It has also been shown to affect the activity of various other neurotransmitters such as dopamine and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of DFPA is its high selectivity and affinity for the serotonin transporter, which makes it a promising candidate for the treatment of depression and anxiety. However, its limitations include its potential for adverse effects such as nausea, vomiting, and sexual dysfunction.

Future Directions

Future research on DFPA could focus on its potential use in the treatment of other medical conditions such as bipolar disorder and obsessive-compulsive disorder. It could also explore the possibility of combining DFPA with other drugs to enhance its therapeutic effects. Additionally, further research could be conducted to investigate the long-term effects of DFPA on the brain and its potential for addiction and abuse.

Synthesis Methods

DFPA can be synthesized through a multistep process that involves the reaction of 2,5-difluoroaniline with 4-fluorobenzylpiperazine in the presence of a suitable solvent and reagents. The resulting product is then subjected to further purification and characterization using various analytical techniques.

Scientific Research Applications

DFPA has been studied for its potential use in the treatment of various medical conditions such as depression, anxiety, and schizophrenia. It has also been studied for its potential use as a diagnostic tool in the field of neuroimaging.

properties

IUPAC Name

N-(2,5-difluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18F3N3O/c19-13-1-4-15(5-2-13)24-9-7-23(8-10-24)12-18(25)22-17-11-14(20)3-6-16(17)21/h1-6,11H,7-10,12H2,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GKOHERGROAOKSA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC(=O)NC2=C(C=CC(=C2)F)F)C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18F3N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,5-difluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.